Cas no 879996-72-2 (3-(3-methylphenyl)-1H-pyrazole-4-carboxylic Acid)

• Product Name: 3-(3-methylphenyl)-1H-pyrazole-4-carboxylic Acid
• CAS No: 879996-72-2
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD08700646
• CID: 1086397
• PubChem ID: 12189274
• Update Time: 2025-04-20

3-(3-methylphenyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(m-Tolyl)-1H-pyrazole-4-carboxylic acid
• 5-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid
• MFCD08700646
• Akos pao-0314
• 879996-72-2
• DTXSID00479732
• SCHEMBL19663966
• AKOS003672677
• 3-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid
• EN300-1835528
• 3-(m-Tolyl)-1H-pyrazole-4-carboxylicacid
• STL288995
• 3-(3-methylphenyl)-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD08700646
• Inchi： 1S/C11H10N2O2/c1-7-3-2-4-8(5-7)10-9(11(14)15)6-12-13-10/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key： HSZBXXGBZUJTHT-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.304
• Boiling Point: 423.371°C at 760 mmHg
• Flash Point: 209.848°C
• Refractive Index: 1.629